Cas no 83623-77-2 ((4S)-4-Benzyl-L-proline hcl)

• Product Name: (4S)-4-Benzyl-L-proline hcl
• CAS No: 83623-77-2
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD15143631
• CID: 4789291
• Update Time: 2025-04-23

(4S)-4-Benzyl-L-proline hcl Chemical and Physical Properties

Names and Identifiers

• (4S)-4-BENZYL-L-PROLINE HCL
• (2S,4S)-4-benzylpyrrolidine-2-carboxylic Acid Hydrochloride
• cis-4-benzyl-L-proline hydrochloride
• (4S)-4-Benzyl-L-proline hydrochloride
• (2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid, HCl
• (4S)-4-Benzyl-L-proline hcl

• MDL： MFCD15143631
• Inchi： 1S/C12H15NO2.ClH/c14-12(15)11-7-10(8-13-11)6-9-4-2-1-3-5-9;/h1-5,10-11,13H,6-8H2,(H,14,15);1H/t10-,11-;/m0./s1
• InChI Key： GPWGPOYNAWMDDN-ACMTZBLWSA-N
• SMILES： Cl.OC([C@@H]1C[C@H](CC2C=CC=CC=2)CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: White to Yellow Solid

(4S)-4-Benzyl-L-proline hcl Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4S)-4-Benzyl-L-proline hcl

Exploring the Properties and Applications of (4S)-4-Benzyl-L-proline HCl (CAS No. 83623-77-2)

(4S)-4-Benzyl-L-proline HCl (CAS No. 83623-77-2) is a chiral amino acid derivative widely used in pharmaceutical research and peptide synthesis. This compound, characterized by its benzyl-substituted proline structure, plays a crucial role in the development of bioactive molecules. Its unique stereochemistry and functional groups make it a valuable building block in drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

The growing interest in peptide-based therapeutics has increased demand for high-quality (4S)-4-Benzyl-L-proline HCl. Researchers frequently search for information about its solubility, stability, and synthetic routes, as these properties directly impact its application in solid-phase peptide synthesis (SPPS). Recent studies highlight its potential in creating conformationally constrained peptides, which show improved metabolic stability compared to linear analogs.

From a chemical perspective, (4S)-4-Benzyl-L-proline HCl exhibits interesting characteristics. The benzyl group at the 4-position introduces steric hindrance that influences the ring puckering of the proline moiety, affecting secondary structure formation in peptides. This makes it particularly useful for studying protein folding dynamics and designing peptidomimetics. The hydrochloride salt form (CAS No. 83623-77-2) enhances the compound's water solubility, facilitating its use in biological assays.

Current market trends show rising applications of (4S)-4-Benzyl-L-proline HCl in cancer research and neurological disorder studies. Many researchers are investigating its incorporation into peptide-drug conjugates that can cross the blood-brain barrier. The compound's ability to induce β-turn structures in peptides makes it valuable for mimicking protein-protein interaction interfaces, a hot topic in drug discovery.

Quality control of (4S)-4-Benzyl-L-proline HCl remains a critical concern for pharmaceutical manufacturers. Analytical methods like HPLC purity testing and chiral separation techniques are frequently discussed in relation to this compound. The industry standard requires ≥98% purity for research-grade material, with strict controls on enantiomeric excess to ensure biological activity consistency.

Recent advancements in green chemistry have prompted investigations into more sustainable production methods for (4S)-4-Benzyl-L-proline HCl. Researchers are exploring biocatalytic approaches and continuous flow synthesis to reduce environmental impact while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

The storage and handling of (4S)-4-Benzyl-L-proline HCl (CAS No. 83623-77-2) require attention to moisture control, as the hydrochloride salt is hygroscopic. Proper storage conditions (typically 2-8°C in airtight containers) ensure long-term stability. This aspect is particularly important for researchers who frequently search for compound storage guidelines and stability data.

In conclusion, (4S)-4-Benzyl-L-proline HCl continues to be a versatile tool in medicinal chemistry, with expanding applications in peptide therapeutics and structural biology. Its unique properties and the growing demand for conformationally restricted amino acids ensure its ongoing relevance in pharmaceutical research. As the field advances, we can anticipate new synthetic methodologies and applications emerging for this valuable chiral building block.